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Compound of Interest

Compound Name: (2r)-1-(Pyridin-2-yl)propan-2-ol

Cat. No.: B13587132

Get Quote

Target Audience: Researchers, Application Scientists, and Drug Development Professionals

Compound: (2R)-alpha-methyl-2-pyridineethanol (CAS: 27911-63-3)

Executive Summary & Chemical Identity
In modern pharmaceutical development and asymmetric synthesis, chiral pyridine derivatives

are indispensable building blocks. (2R)-alpha-methyl-2-pyridineethanol—also known as (R)-1-

(Pyridin-2-yl)ethanol or (R)-2-(1-Hydroxyethyl)pyridine—is a highly valuable chiral synthon used

in the synthesis of active pharmaceutical ingredients (APIs) and advanced agrochemicals[1].

Unlike a standard 16-section Safety Data Sheet (SDS) that merely lists hazards, this

whitepaper synthesizes physicochemical data with mechanistic toxicology to provide a

comprehensive, field-proven guide for handling this compound safely and effectively.

Physicochemical Profiling & Mechanistic Reactivity
Understanding the physical properties of (2R)-alpha-methyl-2-pyridineethanol is critical for

predicting its behavior in a laboratory setting. The molecule features a pyridine ring (a weak

base) and a secondary alcohol (a hydrogen-bond donor and acceptor), which together dictate

its phase transitions and solubility profiles[1].
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Quantitative Data & Causality Summary
Property Value

Mechanistic Causality &
Handling Significance

CAS Number 27911-63-3
Unique identifier for the (R)-

enantiomer[1].

Molecular Weight 123.15 g/mol

Low molecular weight

facilitates rapid dermal and

mucosal absorption upon

contact[1].

Melting Point 35.0 °C – 39.0 °C

The compound rests on the

boundary of solid and liquid at

ambient temperatures.

Fluctuations in lab temperature

can cause phase changes,

altering spill dynamics from a

powder to a spreading liquid.

Boiling Point 98 °C at 12 mmHg

Moderate volatility under

reduced pressure. Heating the

compound significantly

increases the risk of inhalation

exposure.

Specific Rotation +24° to +31° (C=1, toluene)

Confirms enantiomeric purity

(ee ≥ 95%), critical for

downstream asymmetric

synthesis[2].

LogP (XLogP3) ~0.2

Its amphiphilic nature allows it

to partition efficiently into both

aqueous environments

(blood/cytosol) and lipid

bilayers (cell membranes)[1].

Mechanistic Toxicology & Hazard Assessment
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Standard SDS documents list the Globally Harmonized System (GHS) hazard statements, but

they rarely explain the why. As an application scientist, understanding the toxicological

mechanism is the first line of defense.

H302: Harmful if swallowed[1].

Mechanism: The compound's LogP of ~0.2 allows for rapid, passive diffusion across the

gastrointestinal epithelium. Once in systemic circulation, the pyridine moiety can undergo

hepatic N-oxidation, potentially generating reactive intermediates that induce oxidative

stress.

H315: Causes skin irritation[1].

Mechanism: The basicity of the pyridine nitrogen (conjugate acid pKa ~5.2) combined with

the lipophilic backbone disrupts the lipid matrix of the stratum corneum. This leads to

localized defatting, barrier degradation, and subsequent erythema (inflammation).

H318 / H319: Causes serious eye damage / eye irritation[1].

Mechanism: The aqueous environment of the cornea readily dissolves the compound,

creating a localized alkaline microenvironment. This rapid pH shift can cause

saponification of cell membrane lipids and denaturation of structural proteins in the eye,

leading to severe, potentially irreversible damage[1].

H335: May cause respiratory irritation[1].

Mechanism: Inhalation of vapors (especially if the compound is heated above its melting

point) introduces the basic pyridine vapor directly to the moist mucosal lining of the

respiratory tract, causing immediate cellular irritation and coughing.

Exposure Mitigation & First Aid Workflow
To ensure rapid decision-making during an accidental exposure, the following logic-driven

workflow maps out the immediate first aid responses based on the route of exposure.
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Accidental Exposure to
(2R)-alpha-methyl-2-pyridineethanol

Determine Exposure Route

Inhalation (H335) Skin Contact (H315) Eye Contact (H318/H319) Ingestion (H302)

Move to fresh air.
Provide O2 if needed.

Wash with soap & water.
Remove contaminated clothing.

Rinse cautiously with water
for 15+ minutes.

Rinse mouth. Do NOT
induce vomiting.

Seek Medical Attention
(Provide SDS)

Click to download full resolution via product page

Workflow for exposure mitigation and first aid response to (2R)-alpha-methyl-2-pyridineethanol.
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Self-Validating Protocol: Safe Handling & Spill
Response
Trustworthiness in laboratory operations relies on protocols that inherently verify their own

success. The following Standard Operating Procedure (SOP) for spill response is designed as

a self-validating system.

Phase 1: Preparation & Containment
Assess the State: Because the melting point is ~35-39°C, determine if the spill is solid

(powder/lump) or liquid.

Don PPE: Equip nitrile gloves (minimum 0.11 mm thickness for splash protection), tightly

fitting safety goggles, and a chemically resistant lab coat.

Containment:

If Liquid: Surround the spill with an inert, non-combustible absorbent material (e.g., dry

sand or vermiculite). Do not use combustible materials like sawdust.

If Solid: Gently sweep up the material using a spark-proof tool to avoid dust generation.

Phase 2: Decontamination & Neutralization
Collection: Transfer the absorbed liquid or swept solid into a chemically compatible, sealable

hazardous waste container.

Surface Decontamination: Wash the spill area with a mild, slightly acidic cleaning solution

(e.g., dilute citric acid cleaner) to neutralize the basic pyridine residues, followed by a

thorough wash with deionized water.

Phase 3: The Self-Validation Step
pH Verification: To ensure the area is entirely decontaminated and safe for regular use, swab

the cleaned surface with a damp piece of universal pH indicator paper.

Validation Check: If the paper indicates an alkaline pH (>7), residual compound remains.

Repeat Step 5. If the paper indicates a neutral pH (~7), the decontamination is
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scientifically validated and complete.

Disposal: Label the sealed container clearly with "Hazardous Waste: Contains Pyridine

Derivative (CAS 27911-63-3)" and dispose of it according to institutional and federal

environmental regulations[2].

References
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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